2-(8-(4-ethoxyphenyl)-3,4-dioxo-3,4,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazin-2(6H)-yl)-N,N-diisopropylacetamide

• IUPAC Name: 2-[8-(4-ethoxyphenyl)-3,4-dioxo-6,7-dihydroimidazo[2,1-c][1,2,4]triazin-2-yl]-N,N-di(propan-2-yl)acetamide
• InChI: InChI=1S/C21H29N5O4/c1-6-30-17-9-7-16(8-10-17)23-11-12-24-19(28)20(29)25(22-21(23)24)13-18(27)26(14(2)3)15(4)5/h7-10,14-15H,6,11-13H2,1-5H3
• InChI Key: UZGHESYBGGVVTF-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N2CCN3C2=NN(C(=O)C3=O)CC(=O)N(C(C)C)C(C)C
• Molecular Formula: C21H29N5O4
• Molecular Weight: 415.5 g/mol
• CAS No.: 941960-09-4

Description

The compound is a derivative of imidazo[2,1-c][1,2,4]triazine, which is a type of heterocyclic compound. Heterocyclic compounds are organic compounds that contain a ring structure containing atoms in addition to carbon, such as sulfur, oxygen or nitrogen. The prefix 'hetero’ refers to the different elements involved. These types of compounds are widely used in medicinal chemistry due to their diverse range of biological activities.

Scientific Research Applications

Synthesis and Biological Evaluation

• Heterocyclic Compound Synthesis : Research into the synthesis of novel heterocyclic compounds, including benzodifuranyl, triazines, and oxadiazepines, showcases the potential of complex molecules for the development of anti-inflammatory and analgesic agents. These compounds have been evaluated for their COX-1/COX-2 inhibition, analgesic, and anti-inflammatory activities, suggesting potential pharmaceutical applications (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Antimicrobial Activities

• Antimicrobial Compound Development : The creation of 1,2,4-triazole derivatives for antimicrobial purposes indicates that complex molecular structures can be tailored to combat microbial infections. Some of these compounds showed good or moderate activities against test microorganisms, indicating their potential in developing new antimicrobial drugs (Bektaş, Karaali, Sahin, Demirbaş, Karaoglu, & Demirbas, 2007).

Antiviral and Antitumor Activities

• Antiviral and Antitumor Research : Studies on imidazo-sym-triazine derivatives and their conversion processes hint at the exploration of such compounds in antiviral and antitumor research. Their synthesis methods and transformations provide a basis for designing molecules with specific biological activities (Dovlatyan, Eliazyan, Pivazyan, & Yengoyan, 2009).

Material Science Applications

• Polymer Synthesis : The study on the synthesis and properties of polyurethanes containing s-triazine rings in the main chain demonstrates the role of complex molecules in material science, particularly in creating new polymers with unique properties. These polymers' characterization suggests applications in various industrial and technological fields (Sarwade, Wadgaonkar, & Mahajan, 1989).

CO2 Capture and Environmental Applications

• Environmental Applications : Research on triazine-based benzimidazole-linked polymers for CO2 capture showcases the environmental application of complex molecular structures. These materials' high surface area and selectivity for CO2 over N2 demonstrate their potential in addressing climate change and environmental pollution challenges (Sekizkardes, Altarawneh, Kahveci, Islamoglu, & El‐Kaderi, 2014).